Cas no 220340-46-5 (2,2'-Bipyridine-3-carboxylic Acid)

• Product Name: 2,2'-Bipyridine-3-carboxylic Acid
• CAS No: 220340-46-5
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD11100052
• CID: 820266
• PubChem ID: 9942423
• Update Time: 2025-10-16

2,2'-Bipyridine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-3-carboxylic acid
• 2,2'-Bipyridine-3-carboxylic acid
• 2,2-Bipyridine-3-carboxylic acid
• bipyridyl carboxylic acid
• OQVVVVYHNKQXHR-UHFFFAOYSA-N
• TS-02835
• 220340-46-5
• 2,2-Bipyridine-3-carboxylic acid
• SCHEMBL646624
• carboxy-bipyridyl
• AKOS016006609
• [2,2'-Bipyridine]-3-carboxylicacid
• DB-328255
• MFCD11100052
• J-400147
• [2,2-BIPYRIDINE]-3-CARBOXYLICACID
• DTXSID90433121
• 2-pyridin-2-ylpyridine-3-carboxylic Acid
• CS-0203059
• 2,2'-Bipyridine-3-carboxylic Acid

• MDL： MFCD11100052
• Inchi： 1S/C11H8N2O2/c14-11(15)8-4-3-7-13-10(8)9-5-1-2-6-12-9/h1-7H,(H,14,15)
• InChI Key： OQVVVVYHNKQXHR-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,2'-Bipyridine-3-carboxylic Acid

Introduction to 2,2'-Bipyridine-3-carboxylic Acid (CAS No. 220340-46-5)

2,2'-Bipyridine-3-carboxylic Acid (CAS No. 220340-46-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and materials science. This compound is characterized by its unique molecular structure, which consists of a bipyridine framework with a carboxylic acid group attached to one of the pyridine rings. The combination of these functional groups imparts 2,2'-Bipyridine-3-carboxylic Acid with a range of interesting properties and potential applications.

In recent years, the study of 2,2'-Bipyridine-3-carboxylic Acid has been driven by its potential in various scientific and industrial domains. One of the key areas of research has been its use as a ligand in coordination chemistry. The bipyridine moiety is known for its ability to form stable complexes with transition metals, making it a valuable component in the synthesis of metallocomplexes. These complexes have found applications in catalysis, where they can enhance reaction rates and selectivities, and in materials science, where they can be used to create novel materials with unique optical and electronic properties.

The carboxylic acid group in 2,2'-Bipyridine-3-carboxylic Acid adds another layer of functionality to the molecule. This group can participate in hydrogen bonding and other intermolecular interactions, which can influence the solubility and stability of the compound. Additionally, the carboxylic acid group can be readily functionalized through various chemical reactions, such as esterification and amidation, allowing for the synthesis of a wide range of derivatives. These derivatives have been explored for their potential in drug discovery and development.

In the realm of medicinal chemistry, 2,2'-Bipyridine-3-carboxylic Acid has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have investigated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research has demonstrated that certain derivatives of 2,2'-Bipyridine-3-carboxylic Acid can inhibit the activity of metalloproteinases, which are implicated in conditions such as cancer metastasis and arthritis. These findings highlight the potential of this compound as a scaffold for designing more potent and selective inhibitors.

Beyond its medicinal applications, 2,2'-Bipyridine-3-carboxylic Acid has also been studied for its role in supramolecular chemistry. The combination of the bipyridine and carboxylic acid functionalities allows for the formation of self-assembled structures through non-covalent interactions such as hydrogen bonding and π-π stacking. These supramolecular assemblies have been explored for their potential in creating responsive materials that can change their properties in response to external stimuli such as pH or temperature changes.

In environmental chemistry, 2,2'-Bipyridine-3-carboxylic Acid has been investigated for its ability to form complexes with metal ions present in water systems. This property makes it a candidate for use in water treatment processes aimed at removing toxic metal ions from contaminated water sources. The formation of stable metal complexes can facilitate their removal through precipitation or adsorption techniques.

The synthesis of 2,2'-Bipyridine-3-carboxylic Acid typically involves multi-step processes that include the formation of the bipyridine core followed by functionalization with the carboxylic acid group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct the bipyridine framework with high yields and selectivities.

In conclusion, 2,2'-Bipyridine-3-carboxylic Acid (CAS No. 220340-46-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique molecular structure endows it with properties that make it valuable in coordination chemistry, medicinal chemistry, supramolecular chemistry, and environmental chemistry. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific research.